Cas no 53304-34-0 (4-Amino-7h-benzimidazo[2,1-a]benz[de]isoquinolin-7-one)

• Product Name: 4-Amino-7h-benzimidazo[2,1-a]benz[de]isoquinolin-7-one
• CAS No: 53304-34-0
• MF: C₁₈H₁₁N₃O
• MW: 285.299443483353
• CID: 2187169
• PubChem ID: 3512510
• Update Time: 2025-04-21

4-Amino-7h-benzimidazo[2,1-a]benz[de]isoquinolin-7-one Chemical and Physical Properties

Names and Identifiers

• 4-Amino-7h-benzimidazo[2,1-a]benz[de]isoquinolin-7-one
• 53304-34-0
• DB-295181
• 4-amino-7H-benzimidazo[2,1-a]benzo[de]isoquinolin-7-one
• AKOS003248976

• Inchi： 1S/C18H11N3O/c19-13-9-8-12-16-10(13)4-3-5-11(16)17-20-14-6-1-2-7-15(14)21(17)18(12)22/h1-9H,19H2
• InChI Key： WYSXICZXHJMYOM-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=C(C3=CC=CC(C4=NC5C=CC=CC=5N41)=C23)N

Computed Properties

• Exact Mass: 285.090211983Da
• Monoisotopic Mass: 285.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 60.9Ų